3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine
Overview
Description
“3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine” is a chemical compound with the molecular formula C12H14N4O . It has an average mass of 230.266 Da and a monoisotopic mass of 230.116760 Da . The compound is also known by its IUPAC name, 5-(piperidin-4-yl)-3-(pyridin-3-yl)-1,2,4-oxadiazole dihydrochloride .
Molecular Structure Analysis
The molecular structure of “3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine” consists of a pyridine ring attached to an oxadiazole ring, which is further connected to a piperidine ring . This structure is likely to influence its physical and chemical properties, as well as its potential biological activities.Physical And Chemical Properties Analysis
“3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine” is a solid compound . Its exact physical and chemical properties, such as melting point, boiling point, solubility, and stability, are not available in the sources I found.Scientific Research Applications
Antimicrobial Applications
3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine derivatives have been synthesized and studied for their antimicrobial properties. These compounds, containing piperidine or pyrrolidine rings, demonstrated strong antimicrobial activity, particularly against various bacterial strains. Structure-activity relationship studies have been conducted to understand the mechanism behind their effectiveness as antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016) (Krolenko, Vlasov, & Zhuravel, 2016).
Structural Analysis and Anticancer Properties
Research has focused on synthesizing and analyzing the structure of various 1,3,4-oxadiazole derivatives, some containing the piperidin-4-yl moiety. These compounds have shown promise in biological activities, particularly in antibacterial studies. For instance, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and exhibited moderate to significant antibacterial activity (Khalid et al., 2016). Furthermore, certain derivatives have also been evaluated for their anticancer activity, showing significant cytotoxicity against various cancer cell lines, indicating potential in cancer therapy (Megally Abdo & Kamel, 2015).
Tubulin Inhibition
A new class of compounds, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, has been discovered and optimized for their antiproliferative properties. These compounds have been identified as tubulin inhibitors, suggesting their potential use in developing therapies targeting cell division and proliferation, particularly in cancer treatment (Krasavin et al., 2014).
Safety and Hazards
properties
IUPAC Name |
5-piperidin-4-yl-3-pyridin-3-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-2-10(8-14-5-1)11-15-12(17-16-11)9-3-6-13-7-4-9/h1-2,5,8-9,13H,3-4,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYVVZZYZACPGHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC(=NO2)C3=CN=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20375580 |
Source
|
| Record name | 3-[5-(Piperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20375580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine | |
CAS RN |
849925-01-5 |
Source
|
| Record name | 3-[5-(Piperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20375580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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